SURFONIC JL 80X

Specification

• CAS No.: 120026-55-3
• Molecular Formula: C16H31NOS
• Molecular Weight: 0

Introduction

Chemical Composition and Synthesis

Molecular Structure and Formulation

SURFONIC JL-80X is synthesized via alkoxylation of linear primary alcohols, where ethylene oxide (EO) and propylene oxide (PO) units are grafted onto a C10–C12 hydrocarbon backbone. This process yields a branched structure with hydrophilic EO chains and hydrophobic PO segments, optimizing surface tension reduction (29.2 dynes/cm at 0.1% concentration). The molecular formula, C16H31NOS, reflects incorporation of sulfur-based stabilizers, though exact stereochemistry remains proprietary.

Synthesis Process

The ethoxylation-propoxylation reaction occurs under catalytic conditions, typically using alkaline catalysts like potassium hydroxide. Temperature and pressure are controlled to ensure uniform EO/PO distribution, achieving a target hydroxyl number of 97 mg KOH/g. Post-synthesis, the product is purified to ≤0.5% water content and neutralized to pH 6.5–7.5. Huntsman Corporation’s proprietary method eliminates gel phases common in traditional alcohol ethoxylates, enhancing solubility in both acidic and alkaline media.

Physicochemical Properties

Thermal and Physical Characteristics

Property	Value	Test Method
Cloud Point (1% aqueous)	57–62°C	ST-9.1
Pour Point	-5°C	ASTM D97
Viscosity (25°C)	51 cSt	ASTM D445
Density (25°C)	1.0037 g/mL	ASTM D4052
Flash Point	190°C	COC

These properties ensure stability in high-temperature industrial processes, such as metalworking fluids, while low viscosity facilitates pumping and mixing.

Performance Metrics

• Wetting Efficiency: Draves wetting time of 4.8 seconds (0.1% solution, 3.0g hook).

• Foam Control: Ross-Miles foam height of 75 mm initially, decaying to 70 mm after 5 minutes.

• Solubility: Miscible with water, ethanol, and glycol ethers; forms clear solutions up to 30% concentration without gelling.

Industrial and Niche Applications

Metalworking and Cleaning Formulations

In semi-synthetic cutting fluids, SURFONIC JL-80X serves as a low-foam emulsifier, reducing surface tension to 30–31 mN/m in alkaline and acidic environments. A 5% dosage in phosphoric acid-based cleaners removes metal oxides without corroding aluminum or copper substrates. Comparative trials against surfactants like Brij 35 demonstrate superior lubricity and hard water tolerance.

Textile and Paper Manufacturing

JL-80X’s compatibility with cationic softeners (e.g., quaternary ammonium compounds) makes it ideal for dye-leveling and desizing. At 0.05–0.25% concentration, it reduces rewetting times by 40% compared to nonylphenol ethoxylates.

Comparative Analysis with Compounding Surfactants

Surfactant	HLB	Foam Height (mm)	Draves Time (s)	Aquatic Toxicity (LC50, ppm)
SURFONIC JL-80X	13.1	70	4.8	2.3
Triton X-100	13.5	120	6.2	0.8
Brij 35	16.9	150	12.4	4.5
Synperonic A7	12.2	85	8.7	3.1

JL-80X outperforms Triton X-100 in foam suppression and wetting speed while mitigating endocrine disruption risks. Synperonic A7 offers lower toxicity but suffers from higher viscosity (85 cSt), limiting high-pressure applications.